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CITRONELLYL ISOBUTYRATE CITRONELLYL ISOBUTYRATE Rhodinyl isobutyrate, also known as fema 2983, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl isobutyrate has been primarily detected in urine. Within the cell, rhodinyl isobutyrate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 138-23-8
VCID: VC0094113
InChI: InChI=1S/C14H26O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h12-13H,1,6-10H2,2-5H3
SMILES: CC(C)C(=O)OCCC(C)CCCC(=C)C
Molecular Formula: C14H26O2
Molecular Weight: 226.35 g/mol

CITRONELLYL ISOBUTYRATE

CAS No.: 138-23-8

Main Products

VCID: VC0094113

Molecular Formula: C14H26O2

Molecular Weight: 226.35 g/mol

CITRONELLYL ISOBUTYRATE - 138-23-8

CAS No. 138-23-8
Product Name CITRONELLYL ISOBUTYRATE
Molecular Formula C14H26O2
Molecular Weight 226.35 g/mol
IUPAC Name 3,7-dimethyloct-7-enyl 2-methylpropanoate
Standard InChI InChI=1S/C14H26O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h12-13H,1,6-10H2,2-5H3
Standard InChIKey KHCGLDOOFYZQKU-UHFFFAOYSA-N
SMILES CC(C)C(=O)OCCC(C)CCCC(=C)C
Canonical SMILES CC(C)C(=O)OCCC(C)CCCC(=C)C
Density 0.870-0.880
0.881-0.891 (d20/4)
Physical Description colourless liquid/rosy-fruity odour
colourless to pale yellow oily liquid with a fruity, floral odou
Description Rhodinyl isobutyrate, also known as fema 2983, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl isobutyrate has been primarily detected in urine. Within the cell, rhodinyl isobutyrate is primarily located in the membrane (predicted from logP) and cytoplasm.
Solubility miscible with alcohol, chloroform, ether, most fixed oils; insoluble in water
1 ml in 6 ml 80% alcohol gives clear soln (in ethanol)
soluble in alcohol; insoluble in wate
PubChem Compound 61085
Last Modified Nov 11 2021
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